Cas no 2580236-24-2 (2-{(benzyloxy)carbonylamino}-3,5-difluorobenzoic acid)

• Product Name: 2-{(benzyloxy)carbonylamino}-3,5-difluorobenzoic acid
• CAS No: 2580236-24-2
• MF: C₁₅H₁₁F₂NO₄
• MW: 307.248951196671
• CID: 5661167
• PubChem ID: 165893987
• Update Time: 2025-07-02

2-{(benzyloxy)carbonylamino}-3,5-difluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2580236-24-2
• EN300-27729167
• 2-{[(benzyloxy)carbonyl]amino}-3,5-difluorobenzoic acid
• 2-{(benzyloxy)carbonylamino}-3,5-difluorobenzoic acid

• Inchi： 1S/C15H11F2NO4/c16-10-6-11(14(19)20)13(12(17)7-10)18-15(21)22-8-9-4-2-1-3-5-9/h1-7H,8H2,(H,18,21)(H,19,20)
• InChI Key： LSECKHPUOBRWKA-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC(C(=O)O)=C1NC(=O)OCC1C=CC=CC=1)F

Computed Properties

• Exact Mass: 307.06561416g/mol
• Monoisotopic Mass: 307.06561416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-{(benzyloxy)carbonylamino}-3,5-difluorobenzoic acid

Introduction to 2-{(benzyloxy)carbonylamino}-3,5-difluorobenzoic acid (CAS No. 2580236-24-2)

2-{(benzyloxy)carbonylamino}-3,5-difluorobenzoic acid, identified by the CAS number 2580236-24-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of difluorinated benzoic acids, a subset of molecules known for their diverse biological activities and potential therapeutic applications. The presence of both benzyloxy carbonyl and amino functional groups, along with the unique difluorine substitution pattern at the 3rd and 5th positions of the benzene ring, imparts distinct chemical and pharmacological properties that make it a subject of intense study.

The structural features of 2-{(benzyloxy)carbonylamino}-3,5-difluorobenzoic acid contribute to its role as a versatile intermediate in the synthesis of more complex pharmacophores. The benzyloxy carbonyl group serves as a protecting group for amino functions, which is a common strategy in peptide chemistry and drug development. Simultaneously, the amino group provides a site for further functionalization, enabling the construction of peptidomimetics or other bioactive molecules. The difluorine substituents enhance the lipophilicity and metabolic stability of the compound, which are critical factors in drug design to improve bioavailability and reduce degradation.

In recent years, there has been growing interest in fluorinated aromatic compounds due to their ability to modulate enzyme activity and receptor binding affinities. Studies have demonstrated that fluorine atoms can significantly alter the electronic properties of molecules, leading to improved pharmacokinetic profiles. Specifically, 2-{(benzyloxy)carbonylamino}-3,5-difluorobenzoic acid has been explored in the context of developing novel inhibitors for various enzymes implicated in metabolic diseases and cancer. The difluorobenzene core is particularly notable for its role in enhancing binding interactions with target proteins, often through π-stacking interactions or by influencing hydrogen bonding networks.

One of the most compelling areas of research involving 2-{(benzyloxy)carbonylamino}-3,5-difluorobenzoic acid is its application in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are frequently dysregulated in diseases such as cancer. The structural motif present in this compound allows for selective targeting of specific kinase isoforms by modulating key binding pockets. For instance, modifications to the benzyloxy carbonyl group can fine-tune solubility and binding affinity, while the amino functionality can be incorporated into peptidomimetic scaffolds designed to mimic natural substrates or inhibitors.

Recent advances in computational chemistry have further accelerated the discovery process for derivatives of 2-{(benzyloxy)carbonylamino}-3,5-difluorobenzoic acid. Molecular modeling techniques have been employed to predict how structural variations will impact biological activity, allowing researchers to design optimized compounds with enhanced efficacy and reduced side effects. These computational approaches are particularly valuable when dealing with complex multi-target interactions, where subtle changes in molecular structure can lead to significant differences in therapeutic outcomes.

The synthetic pathways for 2-{(benzyloxy)carbonylamino}-3,5-difluorobenzoic acid also reflect its importance as a building block in medicinal chemistry. Multi-step synthetic routes often involve fluorination techniques such as electrophilic aromatic substitution or metal-catalyzed cross-coupling reactions. The introduction of fluorine atoms at specific positions on the benzene ring requires precise control over reaction conditions to achieve high selectivity and yield. This underscores the technical expertise required when working with such compounds and highlights their significance in industrial-scale drug production.

Moreover, 2-{(benzyloxy)carbonylamino}-3,5-difluorobenzoic acid has been investigated for its potential applications beyond traditional small-molecule drug development. Researchers have explored its utility as a chiral building block in asymmetric synthesis, leveraging its rigid framework to induce enantioselectivity during catalytic reactions. Such applications are particularly relevant in industries where enantiopure compounds are essential for achieving desired pharmacological effects without unwanted toxicities.

The safety profile of 2-{(benzyloxy)carbonylamino}-3,5-difluorobenzoic acid is another critical consideration during its development and application. While this compound itself is not classified as hazardous under standard conditions, its derivatives may exhibit different toxicological properties depending on their intended use. Rigorous testing is conducted to assess potential adverse effects before moving from preclinical studies to clinical trials. This includes evaluating interactions with biological systems and assessing long-term exposure risks.

In conclusion,2-{(benzyloxy)carbonylamino}-3,5-difluorobenzoic acid (CAS No. 2580236-24-2) represents a promising candidate for further exploration in pharmaceutical research due to its unique structural features and potential biological activities. Its role as an intermediate in drug synthesis underscores its importance not only as a standalone compound but also as part of larger molecular architectures designed to address unmet medical needs. As research continues to uncover new applications for fluorinated benzoic acids,2-{(benzyloxy)carbonylamino}-3,5-difluorobenzoic acid is likely to remain at the forefront of medicinal chemistry innovation.